Cas no 2137517-00-9 (tert-butyl 5-amino-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylate)

• Product Name: tert-butyl 5-amino-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylate
• CAS No: 2137517-00-9
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• CID: 6185929
• PubChem ID: 165799530
• Update Time: 2025-07-20

tert-butyl 5-amino-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2137517-00-9
• EN300-764597
• tert-butyl 5-amino-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylate

• Inchi： 1S/C12H19N3O2/c1-12(2,3)17-11(16)9-7-14-15-5-4-8(13)6-10(9)15/h7-8H,4-6,13H2,1-3H3
• InChI Key： QNBHTFJXLZOUKE-UHFFFAOYSA-N
• SMILES： O(C(C1C=NN2CCC(CC2=1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 237.147726857g/mol
• Monoisotopic Mass: 237.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 70.1Ų

Additional information on tert-butyl 5-amino-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylate

Comprehensive Overview of tert-butyl 5-amino-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylate (CAS No. 2137517-00-9)

The compound tert-butyl 5-amino-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylate (CAS No. 2137517-00-9) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazolo[1,5-a]pyridine core, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways. The presence of both tert-butyl and amino functional groups further enhances its versatility in chemical transformations.

In recent years, the demand for heterocyclic compounds like tert-butyl 5-amino-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylate has surged due to their role in developing novel therapeutics. This compound is often discussed in the context of kinase inhibitors and GPCR modulators, which are hot topics in medicinal chemistry. Its CAS No. 2137517-00-9 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Additionally, its stability and solubility properties make it a preferred choice for high-throughput screening assays.

One of the most intriguing aspects of this compound is its potential in central nervous system (CNS) drug development. The pyrazolo[1,5-a]pyridine scaffold is known to cross the blood-brain barrier, making it a candidate for treating neurological disorders. Researchers are also exploring its use in cancer immunotherapy, as it may interact with immune checkpoint proteins. These applications align with current trends in precision medicine and personalized therapy, which dominate scientific discussions today.

From a synthetic chemistry perspective, tert-butyl 5-amino-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylate offers several advantages. Its tert-butyl ester group provides steric protection, enabling selective reactions at other sites. This feature is particularly useful in multi-step synthesis and combinatorial chemistry. Moreover, the amino group can be easily derivatized, allowing for the creation of diverse libraries of analogs. Such flexibility is crucial in structure-activity relationship (SAR) studies, a cornerstone of modern drug design.

The compound's CAS No. 2137517-00-9 is also associated with advancements in green chemistry. Researchers are investigating eco-friendly synthesis routes to produce this molecule, minimizing waste and energy consumption. This aligns with the growing emphasis on sustainable pharmaceutical manufacturing, a topic of great interest to both academia and industry. Furthermore, its potential applications in agrochemicals highlight its cross-disciplinary importance, as it could contribute to the development of safer and more effective crop protection agents.

In conclusion, tert-butyl 5-amino-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylate (CAS No. 2137517-00-9) is a multifaceted compound with broad implications in drug discovery and beyond. Its structural features, combined with its synthetic versatility, make it a subject of ongoing research. As the scientific community continues to explore its potential, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.